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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of moolooite, a rare mineral

composed of hydrated copper(II) oxalate. It details the mineral's natural formation,

crystallographic structure, chemical and physical properties, and the analytical methodologies

employed for its characterization. The information is intended to serve as a foundational

resource for professionals in mineralogy, geochemistry, and materials science, including those

in drug development exploring metal-organic compounds.

Natural Occurrence and Formation
Moolooite is a secondary mineral, meaning it forms from the alteration of pre-existing minerals.

Its discovery was first reported in 1986 at Mooloo Downs Station in Western Australia.[1][2]

Since then, other occurrences have been noted, including in the Vosges Mountains, France.[1]

[3]

The formation of moolooite is primarily a biomineralization process resulting from the

interaction between a copper source and oxalic acid.[4] The primary pathways involve:
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Reaction with Guano: At its type locality in Australia, moolooite is believed to have formed

from the chemical reaction between solutions derived from bird guano (a source of oxalate)

and weathering copper sulfide minerals.[3][5][6]

Lichen Activity: In other environments, certain lichen species growing on copper-bearing

rocks can secrete oxalic acid, which then reacts with copper ions in ground or surface water

to form moolooite.[7][8] This process encrusts the fungal hyphae within the lichen's structure.

[8]

The mineral is typically found as micro-concretionary crusts and powders within the cracks and

solution cavities of quartz outcrops.[3][6] It is often associated with other secondary copper

minerals such as brochantite, antlerite, atacamite, and libethenite, as well as minerals like

gypsum and whewellite.[5][6]
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Fig. 1: Natural formation pathway of moolooite.

Physicochemical and Crystallographic Data
Moolooite's chemical formula is generally given as Cu(C₂O₄)·nH₂O, where 'n' is less than 1.[1]

[2] The degree of hydration can vary, with analyses indicating values such as n≈0.44 and n≈1.0
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for different natural samples.[6][9] This variability is attributed to the zeolitic character of the

water within the crystal structure.[3][6]

Data Presentation
The quantitative data for moolooite, compiled from various mineralogical studies, are

summarized in the tables below.

Table 1: Chemical Composition of Moolooite

Element Weight % (Ideal) Oxide Weight % (Oxide)

Copper (Cu) 39.57% Cu₂O 44.56%

Hydrogen (H) 0.63% H₂O 5.61%

Carbon (C) 14.96% C₂O₃ 44.85%

Oxygen (O) 44.84%

Data sourced from Mineralogy Database.[10] Note: An analysis of a natural sample from

Mooloo Station yielded C 14.10% and H 0.52%.[3][5]

Table 2: Crystallographic Properties of Moolooite

Parameter Value Reference

Crystal System Orthorhombic [1][5][7]

Space Group Pnnm [1][9]

Unit Cell (a) 5.3064(2) Å - 5.4 Å [7][9]

Unit Cell (b) 5.57 Å - 5.6804(2) Å [7][9]

Unit Cell (c) 2.54 Å - 2.5630(1) Å [7][9]

Cell Volume (V) 76.40 Å³ - 77.26(1) Å³ [7][9]

Z (formula units/cell) 1 [9]
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Values can vary slightly between natural and synthetic samples.

Table 3: Physical and Optical Properties of Moolooite

Property Description Reference

Color
Turquoise-green, blue to
green

[5][7]

Luster Waxy to dull [5][7]

Streak Turquoise-green [7]

Diaphaneity Semitransparent, Translucent [5][7]

Calculated Density 3.43 - 3.46 g/cm³ [5][7][10]

Crystal Habit

Micro-concretionary crusts,

lathlike or prismatic crystallites

up to 4 µm

[5][7]

Optical Class Biaxial [5]

| Refractive Indices | α = 1.57, β ≈ 1.77, γ = 1.95 |[3][5] |

Table 4: Infrared Spectroscopy Data for Moolooite
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Diagnostic Absorption Bands (cm⁻¹)

3490

2975

2935

1980

1940

1660

1365

1320

830

510

390

315

Data from Clarke, R.M. and Williams, I.R. (1986).[3][6]

Experimental Protocols and Methodologies
The characterization of moolooite involves a combination of analytical techniques to determine

its structure, composition, and thermal behavior.

Analytical Workflow
A typical experimental workflow for the analysis of a putative moolooite sample is outlined

below. This process ensures a comprehensive characterization, from initial identification to

detailed structural and chemical analysis.
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Powder X-Ray Diffraction
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Fig. 2: General experimental workflow for moolooite characterization.

Synthesis of a Moolooite Analogue
Synthetic copper oxalate serves as a crucial analogue for studying moolooite, especially given

the rarity and impurity of natural samples. A common laboratory-scale synthesis involves

precipitation.[11]

Protocol: A typical synthesis is achieved by mixing dilute aqueous solutions of a soluble

copper(II) salt (e.g., copper nitrate or copper sulfate) with a solution of an alkali metal oxalate

(e.g., sodium oxalate) or oxalic acid.[11][12]

Example: Flaky moolooite particles have been synthesized by mixing dilute solutions of

copper nitrate and sodium oxalate in the presence of citric acid, which acts as a morphology-

directing agent.[12] The solution's pH and stirring rate were identified as critical parameters

influencing the final particle shape.[12]

X-Ray Diffraction (XRD)
XRD is the primary technique for identifying moolooite and determining its crystal structure.
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Methodology: Synchrotron radiation diffraction has been used for detailed structural analysis.

[9] Data are collected on a powdered sample, and the resulting diffraction pattern is indexed

to determine the unit cell parameters and space group.[9] Due to structural disorder

(stacking faults of Cu-oxalate chains), moolooite diffraction patterns can exhibit diffuse

scattering.[4][13] The structure is refined using programs like DICVOL04 or TREOR 90.[9]

Thermal Analysis
Thermogravimetric analysis (TGA) is used to investigate the thermal stability of moolooite and

quantify its water content.

Methodology: A small, pure sample is heated at a controlled rate in a furnace under a

specific atmosphere (e.g., air or argon). The mass loss is recorded as a function of

temperature.

Decomposition Pathway: The thermal decomposition of synthetic moolooite analogues

occurs in two main steps.[4]

Dehydration: Occurs between 30°C and 245°C, corresponding to the elimination of water

molecules.[4]

Oxalate Decomposition: Occurs from approximately 280°C to 380°C, where the oxalate

anion (C₂O₄)²⁻ decomposes.[4][12] The final product under an inert atmosphere is pure,

nanosized copper crystals.[12]
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Fig. 3: Thermal decomposition pathway of moolooite.

Infrared (IR) and Raman Spectroscopy
These vibrational spectroscopy techniques are used to confirm the presence of the oxalate

anion and water molecules.

Methodology: An IR spectrum is obtained from a sample, typically prepared in a KBr pellet.

The absorption bands are compared to reference spectra for copper oxalate.[6] Hot-stage

Raman spectroscopy can also be used to study the thermal decomposition process in situ,

revealing that the mineral decomposes around 250°C.[14] The spectra of moolooite are

characterized by diagnostic bands corresponding to the vibrations of the oxalate group and

O-H stretching from water molecules.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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